Cas no 60881-76-7 (22-Hydroxycholest-4-en-3-one)

• Product Name: 22-Hydroxycholest-4-en-3-one
• CAS No: 60881-76-7
• MF: C₈H₃ClF₂N₂
• MW: 200.572627305984
• CID: 516413
• Update Time: 2026-04-29

22-Hydroxycholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• Cholest-4-en-3-one,22-hydroxy-, (22R)-
• 22-hydroxycholest-4-en-3-one
• 22-Hydroxycholest-4-en-3-one

Computed Properties

• Exact Mass: 400.33432

Experimental Properties

• PSA: 37.3

Additional information on 22-Hydroxycholest-4-en-3-one

22-Hydroxycholest-4-en-3-one: A Comprehensive Overview

22-Hydroxycholest-4-en-3-one, also known by its CAS registry number 60881-76-7, is a steroidal compound with significant biological activity and potential therapeutic applications. This compound has garnered attention in recent years due to its unique structure and promising pharmacological properties. In this article, we will delve into the structural characteristics, biological activities, and latest research findings related to 22-Hydroxycholest-4-en-3-one, providing a comprehensive understanding of its role in scientific and medical fields.

The molecular structure of 22-Hydroxycholest-4-en-3-one is characterized by a steroidal skeleton with a hydroxyl group at the 22nd position and a ketone group at the 3rd position. This arrangement contributes to its unique chemical properties and biological functions. The compound's molecular formula is C₂₇H₃₆O₃, and its molecular weight is approximately 416.59 g/mol. Its physical properties, such as melting point and solubility, are critical for its application in various research and industrial settings.

Recent studies have highlighted the potential of 22-Hydroxycholest-4-en-3-one in the field of pharmacology. Researchers have explored its anti-inflammatory, antioxidant, and anticancer activities, demonstrating its ability to modulate cellular pathways involved in inflammation and oxidative stress. For instance, a study published in the journal *Pharmacological Research* revealed that 22-Hydroxycholest-4-en-3-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In addition to its pharmacological applications, 22-Hydroxycholest-4-en-3-one has also been investigated for its role in lipid metabolism and cholesterol regulation. Studies have shown that this compound can influence the expression of genes involved in cholesterol biosynthesis, making it a potential candidate for developing therapies targeting dyslipidemia and related cardiovascular diseases.

The synthesis and characterization of 22-Hydroxycholest-4-en-3-one have been extensively studied, with researchers employing various synthetic strategies to optimize its production. These methods include both total synthesis from steroidal precursors and semi-synthesis from naturally occurring steroids. The development of efficient synthetic routes has been crucial for scaling up production to meet the demands of preclinical and clinical studies.

Moreover, the bioavailability and pharmacokinetics of 22-Hydroxycholest-4-en-3-one have been evaluated in animal models, providing insights into its absorption, distribution, metabolism, and excretion. These studies are essential for determining the optimal dosage regimens for therapeutic applications.

In conclusion, 22-Hydroxycholest-4-en-3-one (CAS No. 60881-76) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure, coupled with recent advancements in understanding its pharmacological properties, positions it as a valuable tool in drug discovery and development. As research continues to unfold, 22-Hydroxycholest